Cas no 1261802-07-6 (4-(2-Hydroxy-5-(trifluoromethoxy)benzoyl)pyridine)
4-(2-Hydroxy-5-(trifluoromethoxy)benzoyl)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 4-(2-Hydroxy-5-(trifluoromethoxy)benzoyl)pyridine
-
- Inchi: 1S/C13H8F3NO3/c14-13(15,16)20-9-1-2-11(18)10(7-9)12(19)8-3-5-17-6-4-8/h1-7,18H
- InChI Key: BESOSUSERWESQK-UHFFFAOYSA-N
- SMILES: FC(OC1=CC=C(C(C(C2C=CN=CC=2)=O)=C1)O)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 342
- XLogP3: 3.3
- Topological Polar Surface Area: 59.4
4-(2-Hydroxy-5-(trifluoromethoxy)benzoyl)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013004198-250mg |
4-(2-Hydroxy-5-(trifluoromethoxy)benzoyl)pyridine |
1261802-07-6 | 97% | 250mg |
499.20 USD | 2021-07-04 | |
| Alichem | A013004198-500mg |
4-(2-Hydroxy-5-(trifluoromethoxy)benzoyl)pyridine |
1261802-07-6 | 97% | 500mg |
798.70 USD | 2021-07-04 | |
| Alichem | A013004198-1g |
4-(2-Hydroxy-5-(trifluoromethoxy)benzoyl)pyridine |
1261802-07-6 | 97% | 1g |
1,519.80 USD | 2021-07-04 |
4-(2-Hydroxy-5-(trifluoromethoxy)benzoyl)pyridine Related Literature
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
Additional information on 4-(2-Hydroxy-5-(trifluoromethoxy)benzoyl)pyridine
Comprehensive Overview of 4-(2-Hydroxy-5-(trifluoromethoxy)benzoyl)pyridine (CAS No. 1261802-07-6)
4-(2-Hydroxy-5-(trifluoromethoxy)benzoyl)pyridine (CAS No. 1261802-07-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique benzoylpyridine backbone and trifluoromethoxy substituent, exhibits promising properties for applications in drug discovery and material science. Its molecular structure combines a hydroxybenzoyl moiety with a pyridine ring, making it a versatile intermediate for synthesizing bioactive molecules.
The growing interest in 4-(2-Hydroxy-5-(trifluoromethoxy)benzoyl)pyridine is driven by its potential role in addressing modern challenges such as antimicrobial resistance and sustainable agriculture. Researchers are exploring its efficacy as a scaffold for designing novel enzyme inhibitors and receptor modulators, particularly in the context of inflammatory diseases and neurodegenerative disorders. Its trifluoromethoxy group enhances metabolic stability, a critical factor in developing long-acting therapeutics.
In agrochemical applications, CAS No. 1261802-07-6 is being investigated for its potential as a pesticide intermediate. The trifluoromethoxy moiety contributes to improved lipophilicity, which can enhance the compound's ability to penetrate plant tissues and target pests effectively. This aligns with the global demand for eco-friendly crop protection solutions that minimize environmental impact while maintaining high efficacy.
From a synthetic chemistry perspective, 4-(2-Hydroxy-5-(trifluoromethoxy)benzoyl)pyridine offers intriguing possibilities for structure-activity relationship (SAR) studies. Its modular design allows for systematic modifications to optimize pharmacological or agrochemical performance. Recent publications highlight its utility in medicinal chemistry campaigns targeting G-protein-coupled receptors (GPCRs) and kinase inhibitors, areas of intense interest in both academic and industrial settings.
The compound's physicochemical properties, including its logP value and hydrogen bonding capacity, make it particularly suitable for central nervous system (CNS) drug development. These characteristics address one of the most frequently searched topics in pharmaceutical research: how to improve blood-brain barrier penetration while maintaining target specificity. The hydroxy group in the structure provides a handle for further derivatization, enabling the creation of prodrugs or conjugates with improved bioavailability.
Quality control and analytical characterization of CAS No. 1261802-07-6 typically involve advanced techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity requirements for research and development applications. The analytical data also supports structure verification, crucial for intellectual property protection in competitive fields like small molecule therapeutics.
Environmental and safety assessments of 4-(2-Hydroxy-5-(trifluoromethoxy)benzoyl)pyridine indicate it can be handled with standard laboratory precautions. This aspect is particularly important given increasing regulatory scrutiny on chemical substances. The compound's stability profile suggests potential advantages for green chemistry applications, aligning with current trends toward sustainable synthesis methods that reduce waste and energy consumption.
Future research directions for this compound may explore its utility in bioconjugation strategies or as a building block for metal-organic frameworks (MOFs). The intersection of these applications with computational chemistry approaches could accelerate the discovery of new materials with tailored properties. Such multidisciplinary investigations reflect the compound's versatility and its potential to contribute to solutions for some of today's most pressing scientific challenges.
1261802-07-6 (4-(2-Hydroxy-5-(trifluoromethoxy)benzoyl)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)